Cas no 1439899-46-3 ([4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine)
[4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine
-
- Inchi: 1S/C12H18N2O/c1-10-2-5-14-11(8-10)12(9-13)3-6-15-7-4-12/h2,5,8H,3-4,6-7,9,13H2,1H3
- InChI Key: QZHXHUWNXVXTFP-UHFFFAOYSA-N
- SMILES: C1OCCC(C2=NC=CC(C)=C2)(CN)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 345.4±32.0 °C at 760 mmHg
- Flash Point: 162.7±25.1 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
[4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
[4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504734-1g |
(4-(4-Methylpyridin-2-yl)tetrahydro-2H-pyran-4-yl)methanamine |
1439899-46-3 | 97% | 1g |
$619 | 2023-03-07 |
[4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine
Recent Advances in the Study of [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine (CAS: 1439899-46-3)
The compound [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine (CAS: 1439899-46-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.
Recent studies have highlighted the unique structural features of [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine, which contribute to its ability to interact with specific biological targets. The compound's pyridine and oxane moieties are believed to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to predict its interactions with various enzymes and receptors, providing valuable insights for drug design and optimization.
In vitro and in vivo studies have demonstrated that [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine exhibits promising activity against a range of pathological conditions. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders.
The synthesis of [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are crucial for scaling up manufacturing processes and ensuring the compound's availability for preclinical and clinical studies.
Despite these promising findings, several challenges remain. The pharmacokinetic profile of [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Moreover, comprehensive toxicity studies are needed to assess its safety profile before advancing to human trials. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the development of this compound.
In conclusion, [4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine (CAS: 1439899-46-3) represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity warrant continued investigation, with the potential to yield novel treatments for a variety of diseases. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.
1439899-46-3 ([4-(4-Methylpyridin-2-yl)oxan-4-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)